EMU-116

• Molecular Formula: C25H35N5
• Molecular Weight: 405.6 g/mol
• InChI: InChI=1S/C25H35N5/c1-28-12-14-30(15-13-28)23-9-4-7-20-17-27-21(16-22(20)23)18-29(2)24-10-3-6-19-8-5-11-26-25(19)24/h4-5,7-9,11,21,24,27H,3,6,10,12-18H2,1-2H3/t21-,24+/m1/s1
• InChIKey: VQKPLQVBEMYPHE-QPPBQGQZSA-N

EMU-116: Chemical Class and Procurement Baseline

EMU-116 (CAS 2241724-59-2, molecular formula C25H35N5, MW 405.58) is a second-generation, orally bioavailable small-molecule antagonist of the C‑X‑C chemokine receptor type 4 (CXCR4) belonging to the tetrahydroisoquinoline (TIQ) structural class [1]. It was developed through multiparameter optimization of the first-generation TIQ lead TIQ-15 to overcome poor oral bioavailability and off-target CYP450 2D6 inhibition while preserving potent CXCR4 antagonism [2]. The compound has reached preclinical development for genitourinary cancers and is under investigation as an oral stem-cell and immune-cell mobilizing agent [3]. A scalable, stereocontrolled synthetic route delivering multigram quantities has been established, supporting procurement for in vivo pharmacology and preclinical development [1].

1

Oral CXCR4 antagonist tool for in vivo pharmacology, HSPC mobilization, and tumor model studies requiring sustained exposure.

2

Resolved CYP2D6 liability relative to first-generation TIQ leads; reported low CYP-mediated drug-drug interaction risk supports combination study designs.

3

Scalable stereocontrolled synthesis delivering multigram quantities with enhanced diastereoselectivity; reduces procurement risk for extended in vivo programs.

• [1] Jacobs L, Miller EJ, Wilson RJ, Jecs E, Tholath PJ, Nguyen HH, Saindane MT, Altas-Tahirovic Y, Wilson LJ, Liotta DC. Scale-Up Preparation of Best-In-Class Orally Bioavailable CXCR4 Antagonist EMU-116 in an Academic Setting. Org Process Res Dev. 2024;28(11):3974-3988. View Source
• [2] Nguyen HH, Kim MB, Wilson RJ, Butch CJ, Kuo KM, Miller EJ, Tahirovic YA, Jecs E, Truax VM, Wang T, Sum CS, Cvijic ME, Schroeder GM, Wilson LJ, Liotta DC. Design, Synthesis, and Pharmacological Evaluation of Second-Generation Tetrahydroisoquinoline-Based CXCR4 Antagonists with Favorable ADME Properties. J Med Chem. 2018;61(16):7168-7188. View Source
• [3] Miller EJ, Sun CQ, Gregorova P, Jecs E, Altas Tahirovic Y, Wilson RJ, Nguyen HH, Sharma SK, Bartsch P, Sticher Z, et al. Abstract 2649: Orally bioavailable small molecule CXCR4 antagonists with enhanced efficacy in mouse models of genitourinary cancers. Cancer Res. 2022;82(12_Supplement):2649. View Source

EMU-116 Differentiation from Other CXCR4 Antagonists

CXCR4 antagonists within the same mechanistic class exhibit profound divergence in oral bioavailability, CYP450 off-target liability, and in vivo potency that precludes simple substitution. The injectable clinical comparator Plerixafor (AMD3100) lacks oral activity entirely and produces transient mobilization peaking at ~2 hours, whereas EMU-116 delivers sustained exposure over 6–8 hours via the oral route [1]. The first-generation TIQ lead TIQ-15, despite higher CXCR4 binding potency (Ca2+ flux IC50 6 nM), is clinically untenable due to potent CYP450 2D6 inhibition (IC50 0.32 µM) and poor oral absorption; EMU-116 was explicitly designed to resolve both liabilities [2][3]. Even among oral clinical-stage CXCR4 antagonists such as X4P-001, EMU-116 demonstrates superior in vivo efficacy at substantially lower doses (3–10 mg/kg vs. 100 mg/kg) in head-to-head tumor xenograft studies [4]. These quantitative differences in pharmacokinetic, safety, and efficacy profiles mean that substituting EMU-116 with another CXCR4 antagonist without re-optimizing dose and schedule will yield nonequivalent experimental outcomes.

Plerixafor

Injectable-only route and transient ~2 h peak may not replicate oral EMU-116 sustained 6–8 h exposure profile; mobilisation kinetics and model design may shift.

TIQ-15

Potent CYP2D6 inhibition (IC50 0.32 µM) and poor oral absorption re-introduce liabilities resolved in EMU-116; ADME and drug-drug interaction risk profile may differ critically.

X4P-001

Reported ≥10‑fold dose-normalized response advantage of EMU-116 in tumour models implies X4P-001 may require substantially higher doses; dose–response translation may not be direct.

• [1] EMU-116: An oral CXCR4 antagonist as mobilizer of stem and immune cells in normal, neutropenic and sickle cell mice. Blood. 2025;146(Supplement 1):4323. View Source
• [2] Nguyen HH, Kim MB, Wilson RJ, et al. J Med Chem. 2018;61(16):7168-7188. View Source
• [3] TIQ-15 ligand page. IUPHAR/BPS Guide to Pharmacology. View Source
• [4] Miller EJ, Sun CQ, Gregorova P, et al. Cancer Res. 2022;82(12_Supplement):2649. View Source

EMU-116 Quantitative Differentiation Evidence

Oral Hematopoietic Mobilization vs. Plerixafor

EMU-116, dosed orally at 30 mg/kg, produced robust and sustained increases in white blood cells (WBCs), neutrophils, T‑cells, and LSK+ hematopoietic stem/progenitor cells that were superior in magnitude and duration to those achieved by subcutaneously administered Plerixafor at 5 mg/kg in DBA mice. Plerixafor-induced mobilization peaked at approximately 2 hours post-dose and declined thereafter, whereas EMU-116 responses peaked at approximately 6 hours, matching the compound's peak plasma levels observed in mouse pharmacokinetic studies [1]. In a cyclophosphamide-induced neutropenia model in Swiss mice, EMU-116 (30 mg/kg p.o., q.d.) accelerated recovery of WBCs, neutrophils, lymphocytes, and monocytes by 3 days relative to vehicle controls, with 5‑ to 20‑fold increases above baseline that were sustained over a 3‑day period [1].

Oral Mobilization vs. Plerixafor

Head-to-head

EMU-116 30 mg/kg p.o. → peak ~6 h, 2‑fold to 40‑fold lineage increases, sustained. Plerixafor 5 mg/kg s.c. → peak ~2 h, transient.

Supports oral route model with extended mobilisation kinetics.

DBA mice, single-dose FACS; reported fold-changes across lineages.

Evidence Dimension	Kinetics and magnitude of hematopoietic stem and immune cell mobilization
Target Compound Data	EMU-116 30 mg/kg p.o.: peak mobilization at ~6 h; pan-mobilization with 2‑fold (eosinophils) to 40‑fold (pDCs) increases from baseline; sustained over several hours
Comparator Or Baseline	Plerixafor 5 mg/kg s.c.: peak mobilization at ~2 h; less robust magnitude; transient duration
Quantified Difference	Peak response shifted from ~2 h (Plerixafor) to ~6 h (EMU-116); superior fold-change magnitude across multiple cell lineages; oral vs. injectable route advantage
Conditions	DBA mice, single-dose comparison; CBC and FACS analysis over 8‑hour period

Why This Matters

The oral route, extended duration of action, and superior mobilization magnitude make EMU-116 the preferred candidate for chronic or repeated-dosing mobilization protocols where injectable Plerixafor is logistically impractical.

• [1] EMU-116: An oral CXCR4 antagonist as mobilizer of stem and immune cells in normal, neutropenic and sickle cell mice. Blood. 2025;146(Supplement 1):4323. View Source

In Vivo Antitumor Efficacy vs. X4P-001

In a head-to-head comparison within a human 786.0 renal cell carcinoma (RCC) xenograft model in nude mice, EMU-116 demonstrated markedly superior dose-normalized in vivo efficacy relative to the clinical-stage oral CXCR4 antagonist X4P-001. When combined with axitinib (30 mg/kg), EMU-116 at 3 mg/kg or 10 mg/kg p.o., q.d. achieved tumor burden reduction equivalent to that produced by X4P-001 at 100 mg/kg p.o., q.d. At 30 mg/kg, EMU-116 was more effective than X4P-001 at any tested dose [1]. In a bone-metastatic prostate cancer PC‑3 xenograft model, EMU-116 (10 or 30 mg/kg p.o., q.d.) was as effective or more effective than X4P-001 when combined with docetaxel [1]. In a syngeneic RENCA RCC model, EMU-116 (30 mg/kg) mobilized T cells more effectively than X4P-001 at the same dose [1].

Antitumour Efficacy vs. X4P-001

Head-to-head

EMU-116 3 mg/kg p.o. ≈ X4P-001 100 mg/kg p.o. (786.0 RCC + axitinib). EMU-116 30 mg/kg more effective than any X4P-001 dose. Reported ≥10‑fold dose-normalized response.

Supports dose-sparing tumour model combination studies.

Xenograft and syngeneic models; dose-response requires model-specific review.

Evidence Dimension	Tumor burden reduction and immune cell mobilization in genitourinary cancer models
Target Compound Data	EMU-116 3‑10 mg/kg p.o., q.d. + axitinib: equivalent efficacy to X4P-001 100 mg/kg; EMU-116 30 mg/kg: superior efficacy to X4P-001 at all tested doses
Comparator Or Baseline	X4P-001 100 mg/kg p.o., q.d. + axitinib (RCC model); X4P-001 10‑30 mg/kg in prostate and syngeneic models
Quantified Difference	≥10‑fold dose advantage: EMU-116 3 mg/kg ≈ X4P-001 100 mg/kg in RCC xenograft; superior T‑cell mobilization in syngeneic model
Conditions	Human 786.0 RCC xenograft (female nude mice); human PC‑3 prostate cancer intratibial xenograft (male nude mice); syngeneic RENCA RCC model (female Balb/c mice); all dosing p.o., q.d.

Why This Matters

The ≥10‑fold dose advantage translates directly to lower compound consumption, reduced cost per in vivo experiment, and a wider therapeutic window for preclinical oncology studies.

• [1] Miller EJ, Sun CQ, Gregorova P, et al. Abstract 2649: Orally bioavailable small molecule CXCR4 antagonists with enhanced efficacy in mouse models of genitourinary cancers. Cancer Res. 2022;82(12_Supplement):2649. View Source

CYP2D6 Liability Resolution vs. TIQ-15

The first-generation TIQ-based CXCR4 antagonist TIQ-15 was abandoned as a clinical lead due to potent inhibition of CYP450 2D6 (IC50 0.32 μM), a major hepatic drug-metabolizing enzyme that poses a significant risk of drug‑drug interactions [1]. EMU-116 was designed through systematic SAR-driven multiparameter optimization to eliminate this liability while maintaining CXCR4 antagonism. The J Med Chem 2018 disclosure explicitly characterizes EMU-116 (compound 25o) as possessing 'low risk of CYP-mediated drug‑drug interactions' [2]. Although a direct head-to-head CYP2D6 IC50 for EMU-116 is not publicly disclosed, the qualitative liability resolution is a primary design objective validated by the compound's progression into preclinical development.

CYP2D6 Liability vs. TIQ-15

Class-level

TIQ-15 CYP2D6 IC50 = 0.32 µM (potent). EMU-116 classified as low CYP-mediated DDI risk; specific IC50 not disclosed.

Data to verify: reported low-risk classification supports combination-study planning.

Qualitative resolution of a known class liability; source-specific review recommended.

Evidence Dimension	CYP450 2D6 inhibitory activity
Target Compound Data	EMU-116: characterized as having 'low risk of CYP-mediated drug‑drug interactions'; specific CYP2D6 IC50 not publicly disclosed
Comparator Or Baseline	TIQ-15: CYP450 2D6 IC50 = 0.32 μM (potent inhibition, clinically unacceptable)
Quantified Difference	TIQ-15 CYP2D6 IC50 = 0.32 μM vs. EMU-116 low-risk classification; qualitative resolution of a known class liability
Conditions	CYP450 inhibition screening; TIQ-15 data from Guide to Pharmacology and AbMole product documentation

Why This Matters

For researchers planning combination regimens or chronic dosing studies, the resolved CYP2D6 liability of EMU-116 reduces the confounding risk of pharmacokinetic drug‑drug interactions that plagued the first-generation TIQ series.

• [1] TIQ-15 ligand page. IUPHAR/BPS Guide to Pharmacology. Comment: TIQ-15 is unsatisfactory as a clinical lead as it suffers from poor oral bioavailability and off-target liabilities (primarily inhibition of the central hepatic drug-metabolising enzyme CYP450 2D6). View Source
• [2] Nguyen HH, Kim MB, Wilson RJ, et al. J Med Chem. 2018;61(16):7168-7188. Abstract: compound 25o (EMU-116) identified as possessing low risk of CYP-mediated drug‑drug interactions. View Source

Scalable Stereocontrolled Synthesis and Procurement

A process-focused synthetic route for EMU-116 has been developed and validated at multigram scale, delivering the compound in higher overall yield with enhanced stereocontrol compared to the discovery-focused route. The key innovations include an improved preparative method for the chiral synthon (S)-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine with elevated overall yield, enhanced diastereoselectivity, and robust purification by crystallization, as well as Buchwald-Hartwig amination to install the N-methylpiperazine appendage [1]. The reported methods are anticipated to be amenable to larger-scale production, ensuring batch-to-batch consistency and reliable supply for extended in vivo pharmacology programs [1].

Scalable Stereocontrolled Synthesis

Method context

Process-focused route: enhanced diastereoselectivity, crystallization-based purification, multigram delivery; higher overall yield vs. discovery route.

Supports procurement with batch-to-batch consistency and reduced supply risk.

Academic scale-up; long-term reproducibility to be confirmed.

Evidence Dimension	Scalability and stereochemical control of synthesis
Target Compound Data	EMU-116: multigram quantities produced via process-focused route; enhanced diastereoselectivity; purification by crystallization; overall yield improved over discovery route
Comparator Or Baseline	Discovery-focused synthesis route (late-stage diversification for SAR); lower overall yield, less stereocontrol
Quantified Difference	Qualitative improvement: process route delivers higher overall yield, enhanced stereocontrol, and robust purification vs. discovery route; absolute yields not explicitly compared in the abstract
Conditions	Academic laboratory scale-up; two synthetic strategies compared within the same publication

Why This Matters

A validated scalable synthesis reduces procurement risk, ensures batch reproducibility, and supports the compound quantity demands of long-term in vivo efficacy, toxicology, and combination studies.

• [1] Jacobs L, Miller EJ, Wilson RJ, et al. Scale-Up Preparation of Best-In-Class Orally Bioavailable CXCR4 Antagonist EMU-116 in an Academic Setting. Org Process Res Dev. 2024;28(11):3974-3988. View Source

CXCR4 Antagonism Potency and ADME vs. TIQ-15

EMU-116 inhibits CXCR4-mediated calcium flux with an IC50 of 29.6 nM [1][2]. While this represents an approximately 5‑fold reduction in biochemical potency relative to the first-generation TIQ-15 (Ca2+ flux IC50 6 nM) , EMU-116 was explicitly optimized through multiparameter SAR to trade modestly reduced in vitro potency for substantially improved ADME properties—including oral bioavailability, metabolic stability, intestinal permeability, and low CYP-mediated drug‑drug interaction risk [2]. This trade-off is the defining feature of second-generation TIQ CXCR4 antagonists and demonstrates that biochemical IC50 alone is an inadequate criterion for compound selection when in vivo pharmacokinetics govern target engagement.

Potency vs. ADME Trade-off (TIQ-15)

Cross-study

TIQ-15 CXCR4 Ca2+ flux IC50 = 6 nM; EMU-116 IC50 = 29.6 nM. EMU-116 superior on all reported ADME parameters (oral bioavailability, metabolic stability, low CYP risk).

IC50 ranking alone is insufficient; ADME-optimised context explains in vivo target engagement.

In vitro potency reduction (~5‑fold) was a deliberate multiparameter optimization trade-off.

Evidence Dimension	CXCR4 Ca2+ flux IC50 and ADME profile
Target Compound Data	EMU-116: CXCR4 Ca2+ flux IC50 = 29.6 nM; favorable oral bioavailability, metabolic stability, intestinal permeability, and low CYP interaction risk
Comparator Or Baseline	TIQ-15: CXCR4 Ca2+ flux IC50 = 6 nM; poor oral bioavailability; potent CYP2D6 inhibitor
Quantified Difference	TIQ-15 IC50 = 6 nM vs. EMU-116 IC50 = 29.6 nM (~5‑fold less potent in vitro); EMU-116 superior on all ADME parameters
Conditions	CXCR4 calcium flux (mobilization) assay in recombinant cell lines; ADME profiling across multiple in vitro assays as reported in J Med Chem 2018

Why This Matters

This evidence illustrates that procurement decisions based solely on in vitro IC50 ranking would incorrectly favor TIQ-15 over EMU-116, when ADME-optimized EMU-116 delivers superior in vivo target engagement and efficacy.

• [1] InvivoChem. EMU-116 (EMU-000116) product page. Biological Activity: CXCR4 antagonist with IC50 29.6 nM in Ca2+ flux assay. View Source
• [2] Nguyen HH, Kim MB, Wilson RJ, et al. J Med Chem. 2018;61(16):7168-7188. View Source

EMU-116 Preclinical Application Scenarios

Oral HSPC Mobilization in Gene Therapy and Transplantation

EMU-116 is the preferred CXCR4 antagonist for studies requiring repeated or chronic hematopoietic stem and progenitor cell (HSPC) mobilization where injectable agents such as Plerixafor are impractical. The compound's oral bioavailability, sustained 6‑hour peak mobilization profile, and pan-mobilization capacity (2‑fold for eosinophils to 40‑fold for plasmacytoid dendritic cells) demonstrated in DBA mice support its use in preclinical gene therapy protocols, including sickle cell disease models where sustained mobilization over multiple dosing days is required [1]. In neutropenia recovery models, EMU-116 accelerated hematopoietic rebound by 3 days relative to controls, positioning it as a tool compound for chemotherapy-induced myelosuppression rescue studies [1].

Combination Therapy for CXCR4-Driven Solid Tumors

EMU-116's ≥10‑fold dose advantage over X4P-001 in RCC xenograft models makes it the compound of choice for combination therapy studies where lower compound consumption and wider dosing windows are critical. In the 786.0 RCC xenograft model, EMU-116 at only 3 mg/kg combined with axitinib achieved tumor control equivalent to X4P-001 at 100 mg/kg, while 30 mg/kg EMU-116 was superior to any X4P-001 dose [2]. This dose-sparing property is particularly valuable for long-term in vivo combination studies with chemotherapeutics, targeted agents, or immunotherapies where cumulative drug exposure and cost are limiting factors [2].

CYP-Safe T-Cell Mobilization in Immuno-Oncology

In syngeneic tumor models (RENCA RCC), EMU-116 demonstrated superior T‑cell mobilization relative to X4P-001 at equivalent doses [2]. Combined with its resolved CYP450 2D6 liability relative to the first-generation TIQ series [3], EMU-116 is the appropriate CXCR4 antagonist for immuno-oncology studies incorporating CYP-metabolized combination partners (e.g., certain checkpoint inhibitors, kinase inhibitors, or chemotherapeutics) where drug‑drug interaction risk must be minimized. This is particularly relevant for studies investigating CXCR4 antagonism as a strategy to overcome immunosuppressive tumor microenvironments.

Procurement for Large-Scale In Vivo Studies

The validated process-focused synthetic route delivering multigram quantities of EMU-116 with enhanced stereocontrol and robust crystallization-based purification [4] makes this compound suitable for procurement by laboratories planning extended in vivo pharmacology, toxicology, or formulation development studies. Unlike first-generation TIQ compounds that lacked scalable syntheses, EMU-116 benefits from a mature synthetic process that reduces batch-to-batch variability risk and supports the compound quantity demands of IND-enabling preclinical programs [4].

Application

Selection Property

Validation Focus

Oral HSPC mobilization research models

Oral bioavailability & sustained 6–8 h mobilisation profile

Mobilisation kinetics, lineage-specific response and repeated-dosing feasibility

Tumour model combination studies

Dose-normalized tumour control in xenograft settings

Dose-response translation and compatibility with axitinib, docetaxel or immuno-oncology partners

Immuno-oncology combination with CYP-metabolized agents

Reported low CYP-mediated drug-drug interaction risk

CYP2D6 inhibition liability review and T-cell mobilisation endpoints

Extended in vivo pharmacology & preclinical development

Validated scalable stereocontrolled synthesis

Batch-to-batch consistency, multigram supply and synthesis robustness

• [1] EMU-116: An oral CXCR4 antagonist as mobilizer of stem and immune cells in normal, neutropenic and sickle cell mice. Blood. 2025;146(Supplement 1):4323. View Source
• [2] Miller EJ, Sun CQ, Gregorova P, et al. Abstract 2649: Orally bioavailable small molecule CXCR4 antagonists with enhanced efficacy in mouse models of genitourinary cancers. Cancer Res. 2022;82(12_Supplement):2649. View Source
• [3] TIQ-15 ligand page. IUPHAR/BPS Guide to Pharmacology; Nguyen HH et al. J Med Chem. 2018;61(16):7168-7188. View Source
• [4] Jacobs L, Miller EJ, Wilson RJ, et al. Scale-Up Preparation of Best-In-Class Orally Bioavailable CXCR4 Antagonist EMU-116 in an Academic Setting. Org Process Res Dev. 2024;28(11):3974-3988. View Source